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CAS No.: 1360968-74-6
Cat. No.: B1437451
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Executive Summary: The Scaffold Advantage

5-Methyl-1H-indazol-4-ol represents a privileged substructure in medicinal chemistry. Unlike
its unsubstituted analog (1H-indazol-4-ol) or its positional isomers (e.g., 5-hydroxy-4-methyl),
this specific arrangement offers a unique balance of electronic donation and steric occlusion.

e The 4-Hydroxyl Group: Acts as a critical hydrogen bond donor/acceptor, often mimicking the
phenol moiety of tyrosine in kinase hinge-binding regions.

e The 5-Methyl Group: Provides a hydrophobic anchor and, crucially, blocks the C5 position
from metabolic oxidation (a common clearance route for phenols), thereby enhancing in vivo
half-life compared to non-methylated variants.

Chemical Architecture & Isomer Landscape

To understand the bioactivity, one must first define the isomeric landscape. The bioactivity
differences stem from the ability of the molecule to adopt specific tautomeric states and fit into
protein pockets.
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Tautomeric Equilibrium (1H vs 2H)

Indazoles exist in a dynamic equilibrium between 1H- and 2H- tautomers.[1] For 5-Methyl-1H-
indazol-4-ol:

e 1H-form (Benzenoid): Thermodynamically favored in solution and solid state (approx. 2—4
kcal/mol more stable).[1]

o 2H-form (Quinonoid): Often the active binding species in specific enzymatic pockets where
N2 is required as a hydrogen bond acceptor.

Positional Isomers

The primary comparators for bioactivity are:
e Isomer A (Target): 5-Methyl-1H-indazol-4-ol (4-OH, 5-Me)
e Isomer B: 4-Methyl-1H-indazol-5-ol (5-OH, 4-Me)

e Isomer C: 6-Methyl-1H-indazol-4-ol (4-OH, 6-Me)

Visualization: Tautomerism & Isomer Logic
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Caption: Structural relationship showing the stability of the 1H-tautomer and the divergence in
bioactivity driven by substituent positioning.

Comparative Bioactivity Analysis

This section synthesizes data regarding the scaffold's performance in Kinase Inhibition (e.g.,
VEGFR, Rho Kinase) and GPCR modulation (e.g., CCR4 antagonists), where indazoles are

frequent pharmacophores.

Performance Matrix

The following table contrasts the 5-Methyl-4-ol scaffold against its isomers based on Structure-

Activity Relationship (SAR) principles derived from indazole drug discovery campaigns.

Feature

5-Methyl-1H-indazol-
4-ol (Target)

4-Methyl-1H-indazol-
5-0l (Isomer B)

1H-Indazol-4-ol
(Unsubstituted)

H-Bond Donor

4-OH: Optimal vector
for interaction with
hinge region Glu/Asp
residues.

5-OH: Vector shifted
by ~30°; often loses
key hinge H-bonds.

4-OH: Good binding,
but lower lipophilicity.

Metabolic Stability

High: C5-methyl
blocks Phase |
oxidation
(hydroxylation) at the
para-position relative
to N1.

Moderate: C4-methyl
is less effective at
blocking oxidation at
the exposed C6/C7

positions.

Low: C5 and C7 are
highly susceptible to
CYP450 oxidation.

Steric Fit

Compact: 5-Me fits
into small hydrophobic
sub-pockets (e.g.,

Gatekeeper regions).

Clash Prone: 4-Me
often clashes with the
"roof" of the ATP
binding pocket.

Neutral: No steric
clash, but lacks
hydrophobic affinity

gains.

Electronic Effect

Electron Rich: Methyl
(+1 effect) increases
pKa of 4-OH,
strengthening H-
bonds.

Similar: But geometry

dictates potency.

Baseline: Weaker H-
bond donor than

methylated variants.
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Mechanistic Insight: The "C4-Hydroxyl" Switch

In the context of CCR4 antagonists, research indicates that substituents at the C4 position
(specifically methoxy or hydroxyl) are critical for potency.[2]

e Observation: The 4-OH group can form an intramolecular hydrogen bond with the N-H of a
neighboring amide or sulfonamide linker (common in drug design), locking the molecule into
a bioactive conformation.

e |somer Failure: Moving the hydroxyl to C5 (Isomer B) breaks this intramolecular lock,
resulting in a "floppy" molecule with a higher entropic penalty upon binding, often increasing
IC50 values by 10-100 fold.

Experimental Protocols

To validate the bioactivity of this scaffold, the following self-validating protocols are
recommended. These focus on establishing the intrinsic potency (biochemical assay) and
cellular stability.

Protocol A: Competitive Kinase Binding Assay (FRET-
based)

Objective: Determine the affinity (Kd) of 5-Methyl-1H-indazol-4-ol derivatives against a panel
of kinases (e.g., VEGFR?2).

o Reagent Prep: Dissolve compound in 100% DMSO to 10 mM. Prepare 3-fold serial dilutions
in Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCI2, 1 mM EGTA, 0.01% Brij-35).

o Tracer Mix: Prepare a solution containing the Europium-labeled anti-tag antibody and the
AlexaFluor-labeled tracer (kinase specific).

e Incubation:
o Add 5 pL of compound solution to a 384-well white low-volume plate.
o Add 5 pL of Kinase/Antibody/Tracer mix.

o Control 1 (Min Signal): No kinase (buffer only).
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o Control 2 (Max Signal): Kinase + DMSO (no inhibitor).

e Equilibrium: Incubate at Room Temperature (RT) for 60 minutes.

o Detection: Read Time-Resolved Fluorescence Energy Transfer (TR-FRET) on a multimode
reader (Ex: 340 nm, Em: 615 nm/665 nm).

» Validation: The Z-factor must be > 0.5. Calculate IC50 using a 4-parameter logistic fit.

Protocol B: Metabolic Stability (Microsomal Stability
Assay)

Objective: Verify the hypothesis that the 5-methyl group protects against oxidation.[3]

System: Human Liver Microsomes (HLM) at 0.5 mg/mL protein concentration.
e Reaction:

o Pre-incubate HLM with 1 uM test compound (5-Methyl-1H-indazol-4-ol vs. Unsubstituted
Indazol-4-ol) in phosphate buffer (pH 7.4) for 5 min at 37°C.

o Start: Add NADPH-regenerating system (1 mM NADP+, 5 mM G6P, 1 U/mL G6PDH).

o Sampling: Aliquot 50 pL at t=0, 5, 15, 30, and 60 min into 200 pL ice-cold acetonitrile
(containing internal standard).

e Analysis: Centrifuge (4000 rpm, 20 min). Analyze supernatant via LC-MS/MS.
 Calculation: Plot In(% remaining) vs. time. The slope

gives

o Success Criteria: The 5-methyl variant should show a

at least 1.5x longer than the unsubstituted analog.

Visualizing the Signaling & SAR Pathway
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The following diagram illustrates the decision-making process when selecting the 5-Methyl-1H-

indazol-4-ol scaffold for a kinase inhibitor project.

Drug Design Objective:
Kinase Inhibitor (Hinge Binder)

Select Core Scaffold:

Indazole

Choose Substitution Pattern

4-OH Substitution

Mimic Phenol

Add Methyl Group?

5-Methyl-1H-indazol-4-ol
(Optimized)

5-OH Substitution

4-Methyl-1H-indazol-5-ol
(Sub-optimal)

Lower Potency
(Steric Clash / Poor Geometry)

High Potency
(H-bond + Hydrophobic Fit)

Metabolic Stability
(Blocked C5 Oxidation)
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Caption: SAR decision tree highlighting why the 5-methyl-4-hydroxy pattern is preferred for
potency and stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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